2,6,16-Kauranetriol

• Molecular Formula: C20H34O3
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C20H34O3/c1-17(2)8-13(21)9-18(3)15-6-5-12-7-20(15,11-19(12,4)23)10-14(22)16(17)18/h12-16,21-23H,5-11H2,1-4H3/t12?,13?,14?,15-,16+,18+,19-,20-/m1/s1
• InChIKey: MGTDZPRNONHJLG-MMLJIWIWSA-N

2,6,16-Kauranetriol Overview

2,6,16-Kauranetriol (CAS 41530-90-9) is a naturally occurring ent-kaurane diterpenoid triol, primarily isolated from the fern Pteris cretica [1]. As an aglycone with the molecular formula C20H34O3 and a molecular weight of 322.48 g/mol, its structure is defined by a tetracyclic kaurane skeleton bearing three hydroxyl groups at the 2β, 6β, and 16α positions . This specific substitution pattern confers a calculated topological polar surface area (TPSA) of 60.7 Ų and a predicted octanol-water partition coefficient (LogP) of 2.78, which are fundamental parameters governing its solubility, permeability, and interaction with biological membranes [2].

1

Cell differentiation research — reported patent claim for monocyte-lineage induction

2

Phytochemical authentication — specific to Pteris cretica source

3

Kaurane scaffold SAR — defined 2,6,16-triol baseline for analog design

• [1] Hakamatsuka T, Tanaka D, Namatame Y, Wada H, Tanaka N. Four new ent-kaurane glycosides from Pteris cretica. Natural Medicines. 1997;51(3):278-280. View Source
• [2] CAPS NCBS. Phytochemical: 2,6,16-Kauranetriol. PubChem CID: 91668401. View Source

Why 2,6,16-Kauranetriol Cannot Be Substituted

The ent-kaurane diterpenoid class is structurally diverse, with biological activity being exquisitely sensitive to the number, position, and stereochemistry of hydroxyl groups, as well as the presence or absence of glycosidic moieties [1]. 2,6,16-Kauranetriol's specific 2β,6β,16α-triol configuration is a key determinant of its physicochemical and biological fingerprint. Substituting this compound with a seemingly related analog, such as a mono- or di-hydroxy kaurane, or a glycosylated derivative like 2,6,16-Kauranetriol 2-O-β-D-allopyranoside, will result in profound changes in hydrophilicity (LogP), hydrogen-bonding capacity, and molecular recognition . These alterations directly impact solubility in assay media, membrane permeability, and target engagement, thereby invalidating any cross-study comparisons or expectations of functional equivalence. The evidence below quantifies these critical differences that preclude generic substitution.

Hydroxylation pattern mismatch

Changes in hydroxyl group count or positions on the kaurane skeleton can shift biological activity from differentiation to unrelated mechanisms; substitution with 2,16,19-triol or other triols may not reproduce claimed activity.

Extreme class-wide SAR sensitivity

Among nine ent-kaurane analogs, antimycobacterial potency differed dramatically with small structural modifications; class membership alone does not guarantee interchangeable biological outcomes.

Source authenticity risk

Kaurane triols from different botanical families (e.g., Rubus vs. Pteris) may represent distinct chemotypes; using a non-authenticated sample risks misassignment of activity in phytochemical studies.

• [1] Frontiers in Pharmacology. Ent-kaurane diterpenoids from the Annonaceae family: a review of research progress and call for further research. 2023;14:1227896. View Source

2,6,16-Kauranetriol Differentiation Evidence

Differentiation Activity vs. 2,16,19-Kauranetriol

2,6,16-Kauranetriol, as an aglycone, exhibits a significantly lower molecular weight and topological polar surface area (TPSA) compared to its glycosylated derivative, 2,6,16-Kauranetriol 2-O-β-D-allopyranoside. This physicochemical divergence directly impacts membrane permeability predictions [1].

Differentiation claim vs. 2,16,19-triol

Cross-study comparable

Qualitative patent claim for arresting undifferentiated proliferation and inducing monocyte differentiation; comparator 2,16,19-triol lacks publicly available data.

Supports differentiation-based research tool selection.

Patent US-8759365-B2; in vitro cell assays.

Evidence Dimension	Molecular Weight / TPSA
Target Compound Data	MW: 322.48 g/mol; TPSA: 60.7 Ų
Comparator Or Baseline	2,6,16-Kauranetriol 2-O-β-D-allopyranoside: MW: 484.62 g/mol; TPSA: >100 Ų (estimated)
Quantified Difference	MW difference: +162.14 g/mol (+50%); TPSA difference: >+40 Ų (>65% increase)
Conditions	Calculated physicochemical properties from authoritative databases [2][3].

Why This Matters

The lower MW and TPSA of the aglycone predict superior passive membrane permeability compared to the bulkier, more polar glycoside, which is a critical selection criterion for cell-based assays and in vivo studies.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source
• [2] CAPS NCBS. Phytochemical: 2,6,16-Kauranetriol. PubChem CID: 91668401. View Source
• [3] PubChem. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. PubChem CID: 91668402. View Source

Lipophilicity vs. 2,16,19-Kauranetriol

The predicted octanol-water partition coefficient (LogP) of 2,6,16-Kauranetriol is 2.78, indicating moderate lipophilicity . This value is significantly lower than that of less polar kaurane analogs lacking the full complement of three hydroxyl groups, and significantly higher than its glycoside conjugate.

Lipophilicity (XLogP3)

Cross-study comparable

3.1

vs. 2,16,19-Kauranetriol — comparator data not reported

Predicted lipophilicity context for permeability and assay design.

XLogP3 algorithm, PubChem 2021.05.07.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP: 2.78
Comparator Or Baseline	Less hydroxylated ent-kauranes (e.g., ent-kaur-16-en-19-oic acid, predicted LogP ~4-5) and glycoside (predicted LogP < 1)
Quantified Difference	LogP difference: ~1.2-2.2 units lower than less polar analogs; >1.7 units higher than glycoside
Conditions	Calculated LogP from ACD/Labs Percepta Platform .

Why This Matters

A LogP of 2.78 is within the optimal range (1-3) for balancing aqueous solubility and membrane permeability, making the aglycone suitable for a broad range of in vitro and cell-based assays without the solubility or permeability extremes of its more or less polar analogs.

Plant Source Exclusivity vs. Kaurane-3,16,17-triol

2,6,16-Kauranetriol is a characteristic secondary metabolite of the fern Pteris cretica, specifically identified as the aglycone component of several unique ent-kaurane glycosides isolated from this species [1]. This specific plant source contrasts with other kaurane triols, such as 2,16,19-Kauranetriol, which are often reported from different genera or as glycosides.

Plant source exclusivity

Cross-study comparable

Isolated from Pteris cretica (Pteridaceae); comparator ent-kaurane-3β,16β,17-triol found in Rubus species (Rosaceae).

Ensures botanical authenticity and correct chemotype selection.

Phytochemical isolation studies.

Evidence Dimension	Defined Natural Source
Target Compound Data	Isolated from Pteris cretica fronds [1]
Comparator Or Baseline	2,16,19-Kauranetriol 2-O-β-D-allopyranoside, isolated from Pteris cretica but with a different hydroxylation pattern (2,16,19 vs. 2,6,16)
Quantified Difference	Distinct hydroxylation pattern (2,6,16 vs. 2,16,19) defines a specific chemotype.
Conditions	Structural elucidation by NMR and MS from plant extract [1].

Why This Matters

For research focused on Pteris cretica phytochemistry or the specific biological activities of the 2,6,16-triol chemotype, sourcing the correct aglycone is non-negotiable for data reproducibility and target validation.

• [1] Hakamatsuka T, Tanaka D, Namatame Y, Wada H, Tanaka N. Four new ent-kaurane glycosides from Pteris cretica. Natural Medicines. 1997;51(3):278-280. View Source

Kaurane Scaffold SAR Sensitivity

2,6,16-Kauranetriol possesses exactly three hydrogen bond donor (HBD) and three hydrogen bond acceptor (HBA) sites, a balanced 1:1 ratio that influences its solid-state properties and solubility profile [1]. This differentiates it from related diterpenoids with fewer or more hydroxyl groups, which will exhibit different crystal packing and solvation energies.

Kaurane scaffold SAR sensitivity

Class-level inference

≥64-fold MIC range (1.56 to >100 µg/mL) across 9 ent-kaurane analogs vs. M. tuberculosis; 2,6,16-Kauranetriol not directly tested.

Reinforces that kaurane substitution is non-trivial; compound-specific selection is critical.

Data to verify for this specific triol; class-level context only.

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	HBD: 3; HBA: 3
Comparator Or Baseline	Ent-kaur-16-en-19-oic acid (HBD: 1; HBA: 2); 2,6,16-Kauranetriol 2-O-β-D-allopyranoside (HBD: 6; HBA: 8)
Quantified Difference	HBD difference: +2 vs. acid, -3 vs. glycoside
Conditions	Computed molecular properties [2].

Why This Matters

The specific HBD/HBA count directly impacts solubility in aqueous and organic media, affecting assay compatibility and the ability to prepare reproducible stock solutions, a key practical concern for procurement.

• [1] CAPS NCBS. Phytochemical: 2,6,16-Kauranetriol. PubChem CID: 91668401. View Source
• [2] PubChem. 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside. PubChem CID: 91668402. View Source

2,6,16-Kauranetriol Application Scenarios

Differentiation and Cancer Research

Due to its specific identification as the aglycone of unique ent-kaurane glycosides in Pteris cretica, 2,6,16-Kauranetriol serves as an essential reference standard for the authentication and quantitative analysis of this plant species. Its use as a marker compound ensures the correct chemotype is being studied, differentiating it from other kaurane triols found in different species or with alternative hydroxylation patterns [1].

Natural Product Authentication & Chemotaxonomy

The significant differences in molecular weight, TPSA, and LogP between 2,6,16-Kauranetriol and its glycoside derivative (2,6,16-Kauranetriol 2-O-β-D-allopyranoside) make the aglycone a critical control compound for SAR studies. Researchers investigating the impact of glycosylation on bioactivity, permeability, or target binding must use the pure aglycone as a baseline to deconvolute the effects of the sugar moiety [2][3].

Kaurane Diterpenoid SAR & Medicinal Chemistry

With a predicted LogP of 2.78, which falls within the optimal range for passive membrane diffusion, 2,6,16-Kauranetriol is a suitable candidate for in vitro permeability assays (e.g., PAMPA or Caco-2). Its physicochemical profile, distinct from both more lipophilic kauranes and more hydrophilic glycosides, makes it a valuable tool for investigating how moderate lipophilicity affects the cellular uptake and distribution of diterpenoid natural products .

Synthetic Intermediate for Semi-Synthetic Derivatization

The presence of three chemically distinct hydroxyl groups at positions 2β, 6β, and 16α offers regioselective handles for semi-synthetic modification. The aglycone's lower molecular weight and defined stereochemistry provide a cleaner starting point for derivatization (e.g., esterification, etherification) compared to its glycoside, enabling the exploration of structure-activity relationships or the creation of novel chemical probes .

Application

Selection Property

Validation Focus

Cell differentiation research (monocyte lineage)

Reported patent claim for differentiation induction

Confirm differentiation endpoint in target cell model

Phytochemical authentication

Pteris cretica source specificity

Match isolated compound to botanical reference

Kaurane scaffold SAR studies

Defined 2,6,16-triol substitution baseline

Evaluate impact of regiochemistry on activity

• [1] Hakamatsuka T, Tanaka D, Namatame Y, Wada H, Tanaka N. Four new ent-kaurane glycosides from Pteris cretica. Natural Medicines. 1997;51(3):278-280. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. View Source
• [3] CAPS NCBS. Phytochemical: 2,6,16-Kauranetriol. PubChem CID: 91668401. View Source